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Compound of Interest

Compound Name: Neogrifolin

Cat. No.: B162079

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Neogrifolin, a natural compound isolated from the polypore mushroom Albatrellus flettii, has
emerged as a molecule of interest in oncology research. Preliminary studies have
demonstrated its cytotoxic effects against various cancer cell lines, suggesting its potential as a
novel anti-cancer agent. This technical guide provides a comprehensive overview of the current
understanding of Neogrifolin's mechanism of action, with a focus on its impact on key
signaling pathways implicated in cancer progression. The information presented herein is
intended to serve as a foundational resource for researchers and professionals involved in the
discovery and development of new therapeutic agents.

Data Presentation: Cytotoxic Activity of Neogrifolin

Quantitative analysis of Neogrifolin's anti-proliferative effects has been conducted on several
human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which
represent the concentration of a drug that is required for 50% inhibition in vitro, are
summarized in the table below.
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Cell Line Cancer Type IC50 (pM) Reference
HT-29 Colon Cancer 30.1+£4.0 [1112]
SW480 Colon Cancer 34659 [1][2]
HelLa Cervical Cancer 24.3+25 [1112]

Human Osteosarcoma
Cells

Osteosarcoma 25-50 [2][3]

Core Mechanisms of Action: Current Findings

Preliminary investigations into the molecular mechanisms underlying Neogrifolin's anti-cancer
activity have identified several key cellular processes that are modulated by this compound.
These include the downregulation of the KRAS oncoprotein, induction of apoptosis, and

potential anti-inflammatory effects.

Downregulation of KRAS Expression

The KRAS gene is a frequently mutated oncogene in human cancers, and its protein product
plays a critical role in cell proliferation and survival. Studies have shown that Neogrifolin can
suppress the expression of KRAS in human colon cancer cells.[2][3][4] This effect is significant
as targeting KRAS has been a long-standing challenge in cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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